Cas no 131106-69-9 (4-(Trifluoromethyl)benzo[d]thiazole)

• Product Name: 4-(Trifluoromethyl)benzo[d]thiazole
• CAS No: 131106-69-9
• MF: C₈H₄F₃NS
• MW: 203.184270858765
• CID: 855191
• PubChem ID: 14810651
• Update Time: 2025-04-19

4-(Trifluoromethyl)benzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)benzo[d]thiazole
• Benzothiazole,4-(trifluoroMethyl)-
• 4-(Trifluoromethyl)-1,3-benzothiazole
• 4-TrifluoroMethylbenzothiazole
• 4-(trifluoromethyl)benzothiazole
• ACMC-1BXFB
• AG-D-63145
• AGN-PC-002ML8
• Benzothiazole, 4-(trifluoromethyl)- (9CI)
• CTK0H0093
• AIPBYYUSDFZPQP-UHFFFAOYSA-N
• CS-0375094
• SCHEMBL15465950
• DTXSID70564280
• DB-348876
• 131106-69-9

• Inchi： 1S/C8H4F3NS/c9-8(10,11)5-2-1-3-6-7(5)12-4-13-6/h1-4H
• InChI Key： AIPBYYUSDFZPQP-UHFFFAOYSA-N
• SMILES： S1C=NC2=C1C=CC=C2C(F)(F)F

Computed Properties

• Exact Mass: 203.00172
• Monoisotopic Mass: 203.00165479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89